(3-Phenylprop-1-ene-2,3-diyl)bis(trimethylstannane)

• CAS No.: 90886-12-7
• Molecular Formula: C15H26Sn2
• Molecular Weight: 443.8 g/mol
• IUPAC Name: trimethyl-(1-phenyl-2-trimethylstannylprop-2-enyl)stannane
• InChI: InChI=1S/C9H8.6CH3.2Sn/c1-2-6-9-7-4-3-5-8-9;;;;;;;;/h3-8H,1H2;6*1H3
• InChI Key: CVVQZLGYRWHMIG-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C(C1=CC=CC=C1)C(=C)[Sn](C)(C)C

Description

(3-Phenylprop-1-ene-2,3-diyl)bis(trimethylstannane) is an organotin compound characterized by the presence of two trimethylstannane groups attached to a phenylpropene backbone. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Phenylprop-1-ene-2,3-diyl)bis(trimethylstannane) typically involves the reaction of a phenylpropene derivative with trimethyltin chloride in the presence of a suitable catalyst. The reaction conditions often include an inert atmosphere, such as nitrogen or argon, to prevent oxidation and moisture interference. The reaction is usually carried out in an organic solvent like tetrahydrofuran (THF) at a controlled temperature to ensure optimal yield and purity.

Industrial Production Methods: Industrial production of (3-Phenylprop-1-ene-2,3-diyl)bis(trimethylstannane) follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to maintain consistency and quality. The product is then purified through techniques such as distillation or recrystallization to achieve the desired purity levels.

Chemical Reactions Analysis

Types of: